Cas no 71935-32-5 (4-(hydroxymethyl)pyridine-2-carbonitrile)

• Product Name: 4-(hydroxymethyl)pyridine-2-carbonitrile
• CAS No: 71935-32-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD07367897
• CID: 562801
• PubChem ID: 10725391
• Update Time: 2025-11-02

4-(hydroxymethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(HYDROXYMETHYL)PYRIDINE-2-CARBONITRILE
• 4-(hydroxyMethyl)picolinonitrile
• 4-(hydroxyMethyl)-2-Pyridinecarbonitrile
• 2-Pyridinecarbonitrile,4-(hydroxymethyl)-
• 4-(HYDROXYMETHYL)PICOLINITRILE
• 4-Hydroxymethyl-pyridine-2-carbonitrile
• 4-hydroxymethylpyridine-2-carbonitrile
• 2-Cyano-4-(hydroxymethyl)pyridine
• 2-Cyanopyridine-4-methanol
• 2-cyano-4-hydroxymethylpyridine
• ZJSSDJCFSASGNQ-UHFFFAOYSA-N
• 2-cyano-4-(hydroxymethyl)-pyridine
• 1169AC
• NE53890
• AB31352
• SY193011
• BC207463
• 2-Py
• AC-14232
• MFCD07367897
• DTXSID30443921
• 71935-32-5
• FT-0698891
• EN300-99881
• AMY27412
• WCA93532
• Z1171169043
• AS-48192
• F19687
• SCHEMBL454924
• 2,5-DIAMINOANISOLESULFATE
• AKOS013196212
• CS-0130471
• 4-(hydroxymethyl)pyridine-2-carbonitrile

• MDL： MFCD07367897
• Inchi： 1S/C7H6N2O/c8-4-7-3-6(5-10)1-2-9-7/h1-3,10H,5H2
• InChI Key： ZJSSDJCFSASGNQ-UHFFFAOYSA-N
• SMILES： OCC1C=CN=C(C#N)C=1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9
• XLogP3: 0

Experimental Properties

• Density: 1.257
• Boiling Point: 340.382 ℃ at 760 mmHg
• Flash Point: 159.657°C
• Refractive Index: 1.575
• PSA: 56.91000
• LogP: 0.44558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(hydroxymethyl)pyridine-2-carbonitrile

4-(Hydroxymethyl)pyridine-2-carbonitrile (CAS 71935-32-5): A Versatile Chemical Building Block

4-(Hydroxymethyl)pyridine-2-carbonitrile (CAS 71935-32-5) is an important heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This pyridine derivative combines the unique properties of both hydroxyl and nitrile functional groups, making it a valuable intermediate for various synthetic applications. The compound's molecular formula C7H6N2O and molecular weight of 134.14 g/mol position it as a crucial building block in modern organic chemistry.

The growing interest in 4-(hydroxymethyl)pyridine-2-carbonitrile synthesis reflects its expanding applications in drug discovery and material development. Researchers particularly value its dual functionality, which allows for diverse chemical modifications. The hydroxymethyl group offers sites for esterification or ether formation, while the carbonitrile group can participate in various nucleophilic addition reactions or be converted to other functional groups like carboxylic acids or amides.

In pharmaceutical applications, 4-(hydroxymethyl)pyridine-2-carbonitrile serves as a key precursor for developing novel therapeutic agents. Its structural features make it particularly valuable in designing kinase inhibitors, which represent one of the fastest-growing classes of drugs in oncology and inflammatory diseases. The compound's ability to form hydrogen bonds through both its hydroxyl and nitrile groups enhances its potential as a pharmacophore in drug design.

The material science field has also embraced CAS 71935-32-5 for developing advanced polymers and coordination complexes. Its pyridine core can act as a ligand for metal ions, while the hydroxymethyl group provides sites for polymerization. These properties have led to its use in creating novel coordination polymers with potential applications in catalysis, gas storage, and sensing technologies.

Recent advancements in green chemistry have focused on developing more sustainable synthetic routes for 4-(hydroxymethyl)pyridine-2-carbonitrile production. Researchers are exploring catalytic methods and alternative solvents to reduce environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's increasing emphasis on sustainable synthesis and green manufacturing practices.

The compound's stability and relatively low toxicity profile make it attractive for various industrial applications. Unlike many reactive intermediates, 4-(hydroxymethyl)pyridine-2-carbonitrile demonstrates good shelf stability under proper storage conditions, typically at room temperature in dry environments. This characteristic enhances its practicality for both research and industrial-scale applications.

Analytical characterization of 71935-32-5 typically involves techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's identity and purity, which are crucial for its applications in sensitive areas like pharmaceutical synthesis. The compound generally appears as a white to off-white crystalline powder with high purity grades available from commercial suppliers.

Market trends indicate growing demand for functionalized pyridine derivatives, with 4-(hydroxymethyl)pyridine-2-carbonitrile occupying a niche but expanding segment. The compound's versatility in medicinal chemistry and material science continues to drive research interest and commercial development. Suppliers are increasingly offering custom synthesis and bulk quantities to meet the needs of diverse research and industrial applications.

Future research directions for CAS 71935-32-5 include exploring its potential in bioconjugation chemistry and click chemistry applications. The hydroxymethyl group's reactivity with various biomolecules and the nitrile group's participation in cycloaddition reactions open possibilities for creating novel bioconjugates and functional materials. These developments could significantly impact drug delivery systems and diagnostic tools.

Quality control standards for 4-(hydroxymethyl)pyridine-2-carbonitrile have become more stringent as its applications expand. Reputable suppliers now provide comprehensive analytical data, including residual solvent analysis and heavy metal content testing, to meet the requirements of pharmaceutical customers. These quality improvements reflect the compound's transition from a research chemical to an important industrial intermediate.

In conclusion, 4-(hydroxymethyl)pyridine-2-carbonitrile (CAS 71935-32-5) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups, stability, and synthetic versatility ensures its continued importance in pharmaceutical development, material science, and chemical research. As synthetic methodologies advance and new applications emerge, this compound is poised to play an even greater role in scientific innovation and industrial applications.